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Compound of Interest

Compound Name: 1,1-Diphenyl-1-propanol

Cat. No.: B3053186 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-Diphenyl-1-propanol, a
tertiary alcohol with significant applications in organic synthesis and potential relevance in

medicinal chemistry. This document details its chemical and physical properties, a standard

experimental protocol for its synthesis, and its role as a precursor for various derivatives with

potential biological activities.

Core Compound Information
Chemical Identity:

CAS Number: 5180-33-6[1][2][3]

Molecular Formula: C₁₅H₁₆O[1][2][3]

Synonyms:

1,1-Diphenylpropan-1-ol

α-Ethyl-α-phenylbenzenemethanol

Ethyldiphenylcarbinol
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A summary of the key physical and chemical properties of 1,1-Diphenyl-1-propanol is
presented in the table below for easy reference and comparison.

Property Value

Molecular Weight 212.29 g/mol [3]

Appearance Colorless to pale yellow solid[4]

Boiling Point 342.6 °C at 760 mmHg

Density 1.06 g/cm³

Flash Point 143.3 °C

Refractive Index 1.572

Experimental Protocols
The primary and most common method for the synthesis of 1,1-Diphenyl-1-propanol is the

Grignard reaction. This foundational carbon-carbon bond-forming reaction allows for the

efficient production of this tertiary alcohol.[3]

Synthesis of 1,1-Diphenyl-1-propanol via Grignard Reaction

Principle: This synthesis involves the nucleophilic addition of an organomagnesium halide

(Grignard reagent), such as phenylmagnesium bromide, to a ketone, in this case,

propiophenone.[3]

Materials:

Magnesium turnings

Bromobenzene

Anhydrous diethyl ether or tetrahydrofuran (THF)

Propiophenone

Saturated aqueous ammonium chloride solution
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Anhydrous sodium sulfate

Standard glassware for anhydrous reactions (e.g., round-bottom flask, dropping funnel,

condenser)

Inert gas supply (e.g., nitrogen or argon)

Procedure:

Preparation of the Grignard Reagent (Phenylmagnesium Bromide):

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a nitrogen inlet, place magnesium turnings.

Add a small amount of anhydrous diethyl ether to cover the magnesium.

A solution of bromobenzene in anhydrous diethyl ether is added dropwise from the

dropping funnel. The reaction is initiated, often with gentle warming or the addition of a

small crystal of iodine.

Once the reaction starts, the remaining bromobenzene solution is added at a rate that

maintains a gentle reflux.

After the addition is complete, the mixture is stirred until most of the magnesium has

reacted.

Reaction with Propiophenone:

The prepared Grignard reagent is cooled in an ice bath.

A solution of propiophenone in anhydrous diethyl ether is added dropwise to the stirred

Grignard reagent.

After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for an additional period to ensure the reaction goes to completion.

Work-up and Purification:
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The reaction mixture is carefully quenched by the slow addition of a saturated aqueous

ammonium chloride solution while cooling in an ice bath.

The resulting mixture is transferred to a separatory funnel, and the organic layer is

separated.

The aqueous layer is extracted with diethyl ether.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

filtered, and the solvent is removed under reduced pressure to yield the crude 1,1-
Diphenyl-1-propanol.

The crude product can be further purified by recrystallization or column chromatography.

Visualized Experimental Workflow
The following diagram illustrates the key stages in the synthesis of 1,1-Diphenyl-1-propanol
via the Grignard reaction.
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Caption: Workflow for the synthesis of 1,1-Diphenyl-1-propanol.
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Applications in Research and Drug Development
1,1-Diphenyl-1-propanol and its derivatives are of interest to the pharmaceutical and chemical

industries.

Synthetic Intermediate: It serves as a crucial precursor for a wide range of chemical

transformations and is valued for its role in the development of chiral ligands and

pharmaceuticals.[3] The rigid diphenyl structure makes it a valuable scaffold in the design of

chiral ligands for asymmetric catalysis.[3]

Pharmaceutical Research: Derivatives of 1,1-diphenylpropanol have been investigated for

various biological activities.[3] Some analogues have been patented for use in

pharmaceutical compositions, highlighting the compound's relevance in medicinal chemistry

research.[3] While direct evidence of 1,1-Diphenyl-1-propanol's biological activity is limited,

structurally related diphenylalkane derivatives have shown potential cytotoxic activity against

cancer cell lines.

Logical Relationship of Synthesis
The synthesis of 1,1-Diphenyl-1-propanol is a classic example of a nucleophilic addition

reaction, a cornerstone of organic synthesis. The logical flow of this process is depicted in the

diagram below.
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Caption: Logical flow of the Grignard synthesis of 1,1-Diphenyl-1-propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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